Cas no 95611-20-4 (Boronic acid, phenyl-, dioctadecyl ester)

Boronic acid, phenyl-, dioctadecyl ester structure
95611-20-4 structure
Product Name:Boronic acid, phenyl-, dioctadecyl ester
CAS No:95611-20-4
MF:C42H79BO2
MW:626.886473894119
CID:734943
PubChem ID:71331007
Update Time:2025-04-19

Boronic acid, phenyl-, dioctadecyl ester Chemical and Physical Properties

Names and Identifiers

    • Boronic acid, phenyl-, dioctadecyl ester
    • dioctadecoxy(phenyl)borane
    • 95611-20-4
    • DIOCTADECYL PHENYLBORONATE
    • DTXSID90759636
    • Inchi: 1S/C42H79BO2/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-36-40-44-43(42-38-34-33-35-39-42)45-41-37-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h33-35,38-39H,3-32,36-37,40-41H2,1-2H3
    • InChI Key: XVGMCEZKIXZSPP-UHFFFAOYSA-N
    • SMILES: O(B(C1C=CC=CC=1)OCCCCCCCCCCCCCCCCCC)CCCCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 626.6173119g/mol
  • Monoisotopic Mass: 626.6173119g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 45
  • Rotatable Bond Count: 37
  • Complexity: 497
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.5Ų
Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk